{[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid

• IUPAC Name: 2-[[4-(2H-tetrazol-5-yl)phenyl]methylsulfanyl]acetic acid
• InChI: InChI=1S/C10H10N4O2S/c15-9(16)6-17-5-7-1-3-8(4-2-7)10-11-13-14-12-10/h1-4H,5-6H2,(H,15,16)(H,11,12,13,14)
• InChI Key: AMXNQMIZAIEKQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSCC(=O)O)C2=NNN=N2
• Molecular Formula: C10H10N4O2S
• Molecular Weight: 250.28 g/mol

Description

{[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid, also known as TTA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. TTA is a tetrazole-based compound that has been shown to have a variety of beneficial effects on the body, including anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of {[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in inflammation and cancer progression. {[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory molecules. {[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
{[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to inhibit the production of inflammatory molecules, such as prostaglandins and cytokines. {[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid has also been shown to induce apoptosis, which is a process of programmed cell death that is important for the elimination of cancer cells. In addition, {[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid has been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

{[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid has several advantages for use in lab experiments. It is relatively easy to synthesize, and can be obtained in high purity. {[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid is also stable under a variety of conditions, which makes it easy to handle in the lab. However, {[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid has some limitations for use in lab experiments. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. In addition, {[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid has not been extensively studied in vivo, which limits its potential applications in animal models.

Future Directions

There are several future directions that could be pursued in the study of {[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid. One potential area of research is the development of {[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid-based drugs for the treatment of inflammatory diseases and cancer. Another area of research is the study of the mechanism of action of {[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid, which could lead to a better understanding of its therapeutic effects. Finally, the study of the pharmacokinetics and pharmacodynamics of {[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid in vivo could help to determine its potential as a therapeutic agent.

Scientific Research Applications

{[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid has been studied extensively in scientific research for its potential therapeutic applications. It has been shown to have anti-inflammatory effects, which make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. {[4-(2H-tetrazol-5-yl)benzyl]thio}acetic acid has also been shown to have anti-cancer properties, and may have potential as a cancer therapy.